2-(4-chlorophenyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one

• IUPAC Name: 2-(4-chlorophenyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one
• InChI: InChI=1S/C15H12ClNOS/c16-11-7-5-10(6-8-11)14-9-15(18)17-12-3-1-2-4-13(12)19-14/h1-8,14H,9H2,(H,17,18)
• InChI Key: MBAGVOSRMBZBQA-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC2=CC=CC=C2NC1=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClNOS
• DSSTOX Substance ID: DTXSID40404927
• Molecular Weight: 289.8 g/mol
• CAS No.: 77261-93-9

Description

2-(4-chlorophenyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one is a useful research compound. Its molecular formula is C15H12ClNOS and its molecular weight is 289.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Research has been conducted on the synthesis of novel benzothiazepines, including 2-(4-chlorophenyl)-3,5-dihydro-2H-1,5-benzothiazepin-4-one derivatives. These compounds have shown potential in antimicrobial activities. For instance, Pant et al. (2021) synthesized various benzothiazepines and evaluated their antimicrobial activities against bacteria like Staphylococcus aureus and fungi such as Candida albicans, showing good antifungal activity at certain concentrations (Pant, Godwal, & Sanju, 2021).

Structural Studies

• Structural analysis of benzothiazepine derivatives, including the 2-(4-chlorophenyl) variant, reveals unique conformations. Parvez, Umbreen, and Ansari (2003) noted that in certain structures, the central seven-membered heterocyclic rings adopt twist-boat conformations, influencing their potential biological interactions (Parvez, Umbreen, & Ansari, 2003).

Anticonvulsant and Toxicity Screening

• The anticonvulsant properties of benzothiazepine derivatives have been a subject of interest. Chaudhari, Pathak, and Hussain (2022) synthesized a series of benzothiazepines and screened them for anticonvulsant activity, finding significant results in specific compounds (Chaudhari, Pathak, & Hussain, 2022).

Medicinal Chemistry Applications

• Benzothiazepine frameworks are significant in medicinal chemistry. Corti et al. (2017) developed a method for enantioselective synthesis of 2,3,4,5-tetrahydro-1,5-benzothiazepines, indicating their importance in developing pharmacologically active compounds (Corti et al., 2017).

Electron Impact Mass Spectral Studies

• The mass spectrometric behavior of benzothiazepine derivatives has been studied for a better understanding of their chemical properties. Xu, Jiao, Zuo, and Jin (2000) explored the fragmentation patterns under electron impact ionization, which is crucial for analytical applications (Xu, Jiao, Zuo, & Jin, 2000).

Mechanism of Action

Target of Action

It is known that many compounds with similar structures have diverse biological activities . For instance, pyraclostrobin, a fungicide, targets Botrytis cinerea and Alternaria alternata .

Mode of Action

Similar compounds have been found to inhibit spore germination with preventative action and act as cellulose synthesis inhibitors .

Biochemical Pathways

For example, DDT, a chlorinated organic insecticide, is known to be deposited and stored in the fatty tissues rather than being metabolically processed rapidly .

Pharmacokinetics

A study on similar compounds showed that they have improved kinetic solubilities compared to their parent compounds and were metabolically stable in vitro .

Result of Action

Indole derivatives, which have a similar structure, are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Action Environment

It is known that similar compounds, such as ddt, are persistent xenobiotic contaminants in the environment .